Cas no 5921-80-2 (1,1-Dibutoxybutane)

1,1-Dibutoxybutane structure
1,1-Dibutoxybutane structure
Product Name:1,1-Dibutoxybutane
CAS No:5921-80-2
MF:C12H26O2
MW:202.333644390106
MDL:MFCD00561028
CID:377461
PubChem ID:253660108
Update Time:2025-04-19

1,1-Dibutoxybutane Chemical and Physical Properties

Names and Identifiers

    • Butane, 1,1-dibutoxy-
    • Butyraldehyde Dibutyl Acetal
    • 1,1-Dibutoxybutane
    • 1,1-bis(butyloxy)butane
    • butanal dibutyl acetal
    • Butane,1,1-dibutoxy
    • Butyraldehyd-dibutylacetal
    • Butyraldehyde, dibutyl acetal
    • WQRBJFZKPWPIJD-UHFFFAOYSA-N
    • Lageracetal
    • ButyraldehydeDibutylAcetal
    • n-butyraldehyde di-n-butyl acetal
    • SBB059869
    • B4218
    • ST51046134
    • 5921-80-2
    • DTXSID60207957
    • SCHEMBL351162
    • NS00096260
    • MFCD00561028
    • AKOS024390775
    • Q63395647
    • Butane,1,1-dibutoxy-
    • CS-0187334
    • MDL： MFCD00561028
    • Inchi： 1S/C12H26O2/c1-4-7-10-13-12(9-6-3)14-11-8-5-2/h12H,4-11H2,1-3H3
    • InChI Key： WQRBJFZKPWPIJD-UHFFFAOYSA-N
    • SMILES： O(CCCC)C(CCC)OCCCC

Computed Properties

  • Exact Mass: 202.19300
  • Monoisotopic Mass: 202.19328
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 10
  • Complexity: 94.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5
  • XLogP3: 3.8

Experimental Properties

  • Density: 0.8400
  • Boiling Point: 214°C(lit.)
  • Flash Point: 51°C
  • Refractive Index: 1.4140-1.4180
  • PSA: 18.46000
  • LogP: 3.74600

1,1-Dibutoxybutane Security Information

1,1-Dibutoxybutane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B415863-50mg
1,1-Dibutoxybutane
 5921-80-2
50mg
 $ 50.00 2022-06-07
TRC
B415863-100mg
1,1-Dibutoxybutane
 5921-80-2
100mg
 $ 65.00 2022-06-07
TRC
B415863-500mg
1,1-Dibutoxybutane
 5921-80-2
500mg
 $ 135.00 2022-06-07
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
B4218-5G
Butyraldehyde Dibutyl Acetal
 5921-80-2 >98.0%(GC)
5g
 ¥620.00 2024-04-16
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
B4218-25G
Butyraldehyde Dibutyl Acetal
 5921-80-2 >98.0%(GC)
25g
 ¥2050.00 2024-04-16
eNovation Chemicals LLC
D750366-5g
Butane, 1,1-dibutoxy-
 5921-80-2 98.0%
5g
 $140 2024-06-06
eNovation Chemicals LLC
D750366-25g
Butane, 1,1-dibutoxy-
 5921-80-2 98.0%
25g
 $300 2024-06-06
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B153130-5G
Butyraldehyde Dibutyl Acetal
 5921-80-2 >98.0%(GC)
5G
 ￥891.00 2021-05-21
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B153130-25G
Butyraldehyde Dibutyl Acetal
 5921-80-2 >98.0%(GC)
25G
 ￥3,285.00 2021-05-21
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B4218-25g
1,1-Dibutoxybutane
 5921-80-2 98.0%(GC)
25g
 ￥3835.0 2022-06-10

1,1-Dibutoxybutane Production Method

Production Method 1

71-36-3 71-36-3
5921-80-2 5921-80-2
876-02-8 876-02-8
13679-43-1 13679-43-1
13678-74-5 13678-74-5
1197-40-6 1197-40-6
19277-56-6 19277-56-6
3658-95-5 3658-95-5
539-88-8 539-88-8
542-52-9 542-52-9
1492053-22-1 1492053-22-1
871-22-7 871-22-7
583-33-5 583-33-5
699-17-2 699-17-2
930-30-3 930-30-3
29953-18-2 29953-18-2
141-72-0 141-72-0
59212-78-1 59212-78-1
13678-51-8 13678-51-8
1917-65-3 1917-65-3
Reaction Conditions
1.1 Solvents: 1-Butanol ;  48 h, 140 °C
Reference
Production of biomass-derived furanic ethers and levulinate esters using heterogeneous acid catalysts
Neves, Patricia; et al, Green Chemistry, 2013, 15(12), 3367-3376

1,1-Dibutoxybutane Raw materials

1,1-Dibutoxybutane Preparation Products

1,1-Dibutoxybutane Related Literature

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